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Compound of Interest

Compound Name: Tert-butyl hydroperoxide

Cat. No.: B1683092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for copper-

catalyzed oxidation reactions utilizing tert-butyl hydroperoxide (TBHP) as the oxidant. These

methods offer versatile and efficient pathways for the synthesis of key organic molecules,

including ketones, carboxylic acids, and functionalized alkenes, which are crucial intermediates

in drug development and materials science.

Introduction
Copper-catalyzed oxidation reactions with TBHP have emerged as powerful tools in modern

organic synthesis due to their operational simplicity, cost-effectiveness, and broad substrate

scope.[1] TBHP serves as an inexpensive and relatively safe oxidant, while copper catalysts,

available in various oxidation states and with diverse ligands, can be tuned to achieve high

selectivity and efficiency.[2][3] These reactions often proceed via radical mechanisms, initiated

by the copper-catalyzed decomposition of TBHP to form reactive tert-butoxy and tert-

butylperoxy radicals.[4] This document outlines protocols for three common transformations:

the oxidation of secondary alcohols to ketones, the oxidation of aldehydes to carboxylic acids,

and the allylic C-H oxidation of olefins.

General Reaction Mechanism
The copper-catalyzed decomposition of TBHP is a central feature of these oxidation reactions.

The process typically involves a redox cycle between Cu(I) and Cu(II) or Cu(II) and Cu(III)
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species, which generates tert-butoxy (t-BuO•) and tert-butylperoxy (t-BuOO•) radicals. These

radicals can then abstract a hydrogen atom from the substrate, initiating the oxidation cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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